Cas no 1807107-91-0 (3'-Bromo-5'-methyl-4'-nitroacetophenone)
3'-Bromo-5'-methyl-4'-nitroacetophenone Chemical and Physical Properties
Names and Identifiers
-
- 3'-Bromo-5'-methyl-4'-nitroacetophenone
-
- Inchi: 1S/C9H8BrNO3/c1-5-3-7(6(2)12)4-8(10)9(5)11(13)14/h3-4H,1-2H3
- InChI Key: YXZIQAGBLPFBMF-UHFFFAOYSA-N
- SMILES: BrC1=CC(C(C)=O)=CC(C)=C1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- XLogP3: 2.5
- Topological Polar Surface Area: 62.9
3'-Bromo-5'-methyl-4'-nitroacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010012201-250mg |
3'-Bromo-5'-methyl-4'-nitroacetophenone |
1807107-91-0 | 97% | 250mg |
480.00 USD | 2021-07-05 | |
| Alichem | A010012201-500mg |
3'-Bromo-5'-methyl-4'-nitroacetophenone |
1807107-91-0 | 97% | 500mg |
806.85 USD | 2021-07-05 | |
| Alichem | A010012201-1g |
3'-Bromo-5'-methyl-4'-nitroacetophenone |
1807107-91-0 | 97% | 1g |
1,519.80 USD | 2021-07-05 |
3'-Bromo-5'-methyl-4'-nitroacetophenone Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on 3'-Bromo-5'-methyl-4'-nitroacetophenone
Comprehensive Overview of 3'-Bromo-5'-methyl-4'-nitroacetophenone (CAS No. 1807107-91-0): Properties, Applications, and Industry Insights
3'-Bromo-5'-methyl-4'-nitroacetophenone (CAS No. 1807107-91-0) is a specialized organic intermediate widely utilized in pharmaceutical and agrochemical research. This compound belongs to the nitroacetophenone family, characterized by its distinct bromine and methyl functional groups, which enhance its reactivity in cross-coupling reactions and catalytic transformations. Its molecular structure (C9H8BrNO3) offers versatility in synthesizing heterocyclic compounds, a key focus in modern drug discovery.
Recent trends highlight growing interest in 3'-Bromo-5'-methyl-4'-nitroacetophenone due to its role in developing small-molecule inhibitors targeting enzymatic pathways. Researchers are exploring its potential in kinase inhibition, a hot topic in oncology and inflammation studies. The compound’s nitro group facilitates selective reductions, enabling the creation of amino derivatives—critical building blocks for biologically active molecules. This aligns with the surge in demand for high-value intermediates in precision medicine.
From an industrial perspective, CAS 1807107-91-0 is gaining traction in green chemistry applications. Manufacturers are optimizing solvent-free synthesis methods to reduce environmental impact, addressing the global push for sustainable chemical production. Analytical techniques like HPLC and LC-MS ensure high purity (>98%), meeting stringent requirements for GMP-compliant processes. These advancements respond to frequent search queries such as "eco-friendly synthesis of nitroacetophenones" and "analytical methods for brominated intermediates."
The compound’s crystallographic properties have also attracted attention in materials science. Studies reveal its potential as a ligand precursor for metal-organic frameworks (MOFs), a trending area in gas storage and catalysis. This multidisciplinary relevance makes 3'-Bromo-5'-methyl-4'-nitroacetophenone a frequent subject in patent literature, particularly in intellectual property related to advanced functional materials.
Quality control protocols for 1807107-91-0 emphasize spectroscopic characterization (FTIR, NMR) and thermal stability assessments. Such data is critical for researchers querying "structure-activity relationships of bromo-nitrophenones" or "safe handling of halogenated ketones." Regulatory compliance with REACH and FDA guidelines further underscores its suitability for global supply chains.
In summary, 3'-Bromo-5'-methyl-4'-nitroacetophenone exemplifies the convergence of pharmaceutical innovation and sustainable chemistry. Its adaptability across drug development, material design, and catalytic systems positions it as a pivotal compound in contemporary research—addressing both scientific curiosity and industrial needs in an era prioritizing molecular efficiency and environmental responsibility.
1807107-91-0 (3'-Bromo-5'-methyl-4'-nitroacetophenone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)